Cas no 128895-74-9 (4-Decyl-3-fluorobenzoic acid)

4-Decyl-3-fluorobenzoic acid structure
4-Decyl-3-fluorobenzoic acid structure
Product Name:4-Decyl-3-fluorobenzoic acid
CAS No:128895-74-9
MF:C17H25FO2
MW:280.377609014511
CID:2769622
PubChem ID:71340645
Update Time:2025-04-21

4-Decyl-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID20767789
    • 128895-74-9
    • 4-DECYL-3-FLUOROBENZOIC ACID
    • 4-Decyl-3-fluorobenzoic acid
    • Inchi: 1S/C17H25FO2/c1-2-3-4-5-6-7-8-9-10-14-11-12-15(17(19)20)13-16(14)18/h11-13H,2-10H2,1H3,(H,19,20)
    • InChI Key: BXEKFNORSALBOC-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=O)O)C=CC=1CCCCCCCCCC

Computed Properties

  • Exact Mass: 280.18385820Da
  • Monoisotopic Mass: 280.18385820Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 37.3Ų
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